Cas no 1368890-59-8 (1-methyl-2-4-(propan-2-yloxy)phenylpiperazine)

• Product Name: 1-methyl-2-4-(propan-2-yloxy)phenylpiperazine
• CAS No: 1368890-59-8
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 6287875
• PubChem ID: 82290930
• Update Time: 2025-10-24

1-methyl-2-4-(propan-2-yloxy)phenylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-4-(propan-2-yloxy)phenylpiperazine
• 1-methyl-2-[4-(propan-2-yloxy)phenyl]piperazine
• 2-(4-ISOPROPOXYPHENYL)-1-METHYLPIPERAZINE
• CS-0278906
• 1368890-59-8
• EN300-1848592
• AKOS022548110

• Inchi： 1S/C14H22N2O/c1-11(2)17-13-6-4-12(5-7-13)14-10-15-8-9-16(14)3/h4-7,11,14-15H,8-10H2,1-3H3
• InChI Key： FFXFMEJLEWIEDE-UHFFFAOYSA-N
• SMILES： O(C(C)C)C1C=CC(=CC=1)C1CNCCN1C

Computed Properties

• Exact Mass: 234.173213330g/mol
• Monoisotopic Mass: 234.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 24.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-methyl-2-4-(propan-2-yloxy)phenylpiperazine

Comprehensive Overview of 1-methyl-2-4-(propan-2-yloxy)phenylpiperazine (CAS No. 1368890-59-8): Properties, Applications, and Research Insights

1-methyl-2-4-(propan-2-yloxy)phenylpiperazine (CAS No. 1368890-59-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This piperazine derivative, characterized by a methyl group and a propan-2-yloxy phenyl moiety, exhibits intriguing physicochemical properties, making it a subject of interest for drug discovery and material science. Researchers are particularly drawn to its molecular flexibility, which allows for modifications to enhance bioavailability or target-specific interactions.

In recent years, the demand for piperazine-based compounds has surged, driven by their versatility in medicinal chemistry. 1-methyl-2-4-(propan-2-yloxy)phenylpiperazine is no exception, with studies exploring its role as a potential intermediate in synthesizing central nervous system (CNS) therapeutics. Its structural resemblance to known pharmacophores has led to investigations into its receptor-binding affinity, particularly for serotonin and dopamine receptors, aligning with the growing focus on neuropharmacology and mental health treatments.

The compound’s synthetic pathway often involves multi-step organic reactions, including etherification and N-alkylation, which are critical for achieving high purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its identity and assess its stability under various conditions. These methodologies address the increasing emphasis on quality control in chemical manufacturing, a topic frequently searched by professionals in the field.

Beyond pharmaceuticals, 1-methyl-2-4-(propan-2-yloxy)phenylpiperazine has potential applications in agrochemicals and material science. Its aromatic and aliphatic components contribute to solubility profiles that may be leveraged in polymer modification or catalysis. This aligns with industry trends toward sustainable chemistry, where researchers seek eco-friendly alternatives for traditional solvents or reagents.

Frequently asked questions about this compound include its storage conditions (typically under inert atmospheres at low temperatures), handling precautions (standard laboratory practices to avoid inhalation or skin contact), and commercial availability (often supplied by specialized chemical vendors). These queries reflect the practical concerns of scientists and underscore the need for transparent technical data.

In summary, 1-methyl-2-4-(propan-2-yloxy)phenylpiperazine (CAS No. 1368890-59-8) represents a compelling case study in the intersection of organic synthesis and applied research. Its multifaceted applications, coupled with rigorous analytical validation, position it as a valuable asset in both academic and industrial settings. As interest in tailored molecular designs grows, this compound is poised to remain a focal point in innovative chemical solutions.